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Compound of Interest

Glutarimide-Isoindolinone-NH-

PEG2-COOH

cat. No.: B8195863

Compound Name:

Technical Guide: Glutarimide-lsoindolinone-NH-
PEG2-COOH

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Glutarimide-lsoindolinone-
NH-PEG2-COOH, a key building block in the development of targeted protein degraders. The
information is intended for use by professionals in research and drug development.

Introduction

Glutarimide-Isoindolinone-NH-PEG2-COOH is a synthetic E3 ligase ligand-linker conjugate.
[1][2][3] It incorporates a glutarimide-based ligand that binds to the Cereblon (CRBN) E3
ubiquitin ligase and is attached to a PEG2 linker with a terminal carboxylic acid.[1][2][3] This
bifunctional nature makes it a critical component in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).

PROTACSs are novel therapeutic agents that leverage the cell's own protein disposal machinery,
the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins.[1][3]
Glutarimide-Isoindolinone-NH-PEG2-COOH serves as a foundational element for creating
these targeted degraders, providing the crucial link to the E3 ligase.[2]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Glutarimide-
Isoindolinone-NH-PEG2-COOH.

Property Value Source
CAS Number 2803827-03-2 [1][4]
Molecular Formula C20H25N307 [1]
Molecular Weight 419.43 g/mol [1]
Appearance Yellow to brown oil [1]
Purity >98% [4][5]

0=C1C2=CC=C(C=C2CN1C3
SMILES C(NC(CC3)=0)=0)NCCOCCO  [1]
CCC(0)=0

Material Safety and Handling

While a complete, independently verified Material Safety Data Sheet (MSDS) for this specific
compound is not publicly available, information from suppliers provides guidance on safe
handling and storage. Users should always refer to the specific SDS provided by their supplier
and perform their own risk assessment before use.

General Safety Precautions

Based on the SDS for similar PEGylated compounds, standard laboratory safety practices
should be employed.[6] This includes wearing appropriate personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat.[6][7] Work should be conducted in a well-
ventilated area to avoid inhalation of any potential vapors.[7]

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound.
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Condition Duration Notes
-20°C 1 month Protect from light.[1]
-80°C 6 months In solvent, protect from light.[1]

The compound is shipped at room temperature in the continental US, though this may vary for
other locations.[1]

Experimental Protocols and Solubility

This section details protocols for the preparation of stock and in vivo solutions, which are
critical for experimental reproducibility.

Solubility Data

The solubility of Glutarimide-lsoindolinone-NH-PEG2-COOH has been determined in various
solvents.

Solvent Concentration Notes

Requires sonication.[1][3] Use
of hygroscopic DMSO can

DMSO 73.33 mg/mL (174.83 mM) significantly impact solubility;
newly opened DMSO is

recommended.[1]

Preparation of Stock Solutions

The following table provides volumes for preparing stock solutions at various concentrations.
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Desired
. Mass of Compound
Concentration

1mg 5 mg 10 mg

1mM 2.3842 mL 11.9209 mL 23.8419 mL
5 mM 0.4768 mL 2.3842 mL 4.7684 mL
10 mM 0.2384 mL 1.1921 mL 2.3842 mL

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot and
store solutions once prepared.[1]

Preparation of In Vivo Solutions

For animal studies, the following solvent systems have been used to prepare clear solutions. It
iIs recommended to add each solvent sequentially.

e Method 1 (SBE-B-CD in Saline):
o Prepare a stock solution in DMSO.
o Add 10% DMSO stock solution to 90% (20% SBE-B-CD in saline).
o This yields a clear solution with a solubility of > 6.75 mg/mL.[1]
e Method 2 (Corn QOil):
o Prepare a stock solution in DMSO.
o Add 10% DMSO stock solution to 90% corn oil.
o This yields a clear solution with a solubility of > 6.75 mg/mL.[1]
e Method 3 (PEG300/Tween-80/Saline):
o Prepare a stock solution in DMSO.

o Sequentially add: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.
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o This yields a clear solution with a solubility of > 5.5 mg/mL.[3]

Mechanism of Action in PROTAC Technology

Glutarimide-lsoindolinone-NH-PEG2-COOH is a key component in the formation of
PROTACSs, which function by inducing the degradation of a target protein. The process involves
the formation of a ternary complex between the target protein, the PROTAC, and an E3
ubiquitin ligase.

The glutarimide-isoindolinone moiety of this molecule binds to Cereblon, a substrate receptor
of the CRL4-CRBN E3 ubiquitin ligase complex.[1][3] The terminal carboxylic acid of the PEG
linker allows for conjugation to a ligand that binds to a specific target protein. This dual binding
brings the target protein into close proximity with the E3 ligase, leading to its ubiquitination and

subsequent degradation by the proteasome.[1][3]
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Caption: PROTAC mechanism of action.

Experimental and Logical Workflows
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The following diagram illustrates a typical workflow for preparing an in vivo formulation of a
PROTAC synthesized from Glutarimide-lsoindolinone-NH-PEG2-COOH.
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Caption: Workflow for in vivo solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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